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Compound of Interest

Compound Name: 11(2),14(2)-Eicosadienoyl chloride
Cat. No.: B15547676
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological relevance of 11(Z),14(Z)-eicosadienoyl chloride. Given the limited
availability of experimental data for this specific acyl chloride, this guide leverages data from its
parent fatty acid, 11(Z),14(2)-eicosadienoic acid, and established principles of organic
chemistry to offer a thorough resource for researchers.

Chemical and Physical Properties

Quantitative data for 11(Z),14(Z)-eicosadienoyl chloride is not readily available in public
literature. However, the properties of its parent carboxylic acid and methyl ester provide a
valuable reference point for understanding its physical characteristics.
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11(2),14(2)- 11(2),14(2)-
. ) 11(2),14(2)- i o .
Property Eicosadienoyl ] ) ] ] Eicosadienoic Acid
. Eicosadienoic Acid

Chloride Methyl Ester
Molecular Formula C20H35CIO C20H3602 C21H3802
Molecular Weight 326.94 g/mol 308.5 g/mol [1] 322.5 g/mol
CAS Number 150989-05-2[2] 5598-38-9[1] 61012-46-2

Inferred: Colorless to o
Appearance o Colorless Liquid -
pale yellow liquid

Boiling Point - 198 °C at 0.08 mm Hg -

Density - 0.905 g/cm?3 -

Recommended: -20°C
Storage Temperature under inert -20°C -

atmosphere

Note: Properties for the acyl chloride are inferred based on the properties of similar long-chain
acyl chlorides and the parent acid.

Reactivity and Stability

11(Z),14(Z)-Eicosadienoyl chloride is a reactive organic compound due to the presence of
the acyl chloride functional group. The carbon atom of the carbonyl group is highly electrophilic,
making it susceptible to nucleophilic attack.

Key Reactions:

o Hydrolysis: Reacts readily with water and atmospheric moisture to form the parent
11(Z),14(2)-eicosadienoic acid and hydrochloric acid. This reaction is typically vigorous.

¢ Alcoholysis: Reacts with alcohols to form the corresponding esters.

o Aminolysis: Reacts with ammonia and primary or secondary amines to yield amides.
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» Acylation: It is a potent acylating agent, useful for introducing the 11(Z),14(Z)-eicosadienoyl
group onto various substrates in organic synthesis.

Stability and Storage:

Due to its reactivity with water, 11(Z),14(Z)-eicosadienoyl chloride should be stored under
anhydrous conditions in a tightly sealed container, preferably under an inert atmosphere (e.qg.,
argon or nitrogen). Storage at low temperatures (-20°C) is recommended to minimize
degradation. The presence of two cis double bonds also makes the molecule susceptible to
oxidation, further necessitating storage in an oxygen-free environment.

Experimental Protocols

While a specific published protocol for the synthesis of 11(Z),14(Z)-eicosadienoyl chloride is
not available, a general and reliable method can be adapted from standard procedures for the
synthesis of long-chain unsaturated fatty acyl chlorides.

Synthesis of 11(Z),14(Z)-Eicosadienoyl Chloride from 11(Z),14(2)-Eicosadienoic Acid

This protocol is based on the reaction of the parent fatty acid with thionyl chloride, a common
and effective method for preparing acyl chlorides.

Materials:

11(Z),14(2)-Eicosadienoic acid

e Thionyl chloride (SOCIz)

e Anhydrous solvent (e.g., hexane or toluene)

¢ Round-bottom flask

o Reflux condenser with a drying tube (e.g., filled with calcium chloride)

o Magnetic stirrer and stir bar

e Heating mantle
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e Rotary evaporator
Procedure:

e Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1
equivalent of 11(Z),14(Z)-eicosadienoic acid in a minimal amount of anhydrous solvent. The
entire apparatus should be assembled and flame-dried under a stream of inert gas to ensure
anhydrous conditions.

» Reaction: Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the stirred
solution at room temperature. The addition should be done carefully, as the reaction can be
exothermic and will evolve hydrogen chloride and sulfur dioxide gases.

o Reflux: Once the initial reaction subsides, gently heat the mixture to reflux (the boiling point
of the solvent) for 1-2 hours to ensure the reaction goes to completion. The reaction progress
can be monitored by the cessation of gas evolution.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The
excess thionyl chloride and the solvent are then removed under reduced pressure using a
rotary evaporator. Care should be taken as the product may be sensitive to high
temperatures.

 Purification: The resulting crude 11(Z),14(Z)-eicosadienoyl chloride can be purified by
vacuum distillation.

Safety Precautions:

e This reaction should be performed in a well-ventilated fume hood due to the evolution of
toxic and corrosive gases (HCl and SOz2).

e Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective
equipment (gloves, safety glasses, lab coat) must be worn at all times.

o All glassware must be scrupulously dried to prevent the hydrolysis of the acyl chloride
product.

Biological Significance and Signaling Pathways
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11(Z),14(Z)-Eicosadienoyl chloride itself is not a biologically active molecule in signaling
pathways. Its significance lies in its utility as a chemical reagent to synthesize probes and more
complex lipids that are involved in biological processes. The parent fatty acid, 11(2),14(2)-
eicosadienoic acid (also known as dihomo-y-linolenic acid or DGLA), is an important omega-6
fatty acid.

Role of 11(Z),14(2)-Eicosadienoic Acid:

e Precursor to Bioactive Molecules: It is a precursor in the metabolic pathway of omega-6 fatty
acids, leading to the formation of arachidonic acid (AA), a key molecule in inflammatory
signaling.

o Component of Cell Membranes: Like other long-chain fatty acids, it is incorporated into the
phospholipids of cell membranes, influencing membrane fluidity and the function of
membrane-bound proteins.

e Modulation of Inflammation: It can be metabolized to produce anti-inflammatory eicosanoids,
and it competes with arachidonic acid for the same enzymes, thereby modulating the
inflammatory response.
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Caption: Synthesis of 11(Z),14(Z)-Eicosadienoyl chloride.
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Caption: Metabolic pathway of 11(Z),14(Z)-Eicosadienoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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